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Compound of Interest

Compound Name: Bakkenolide Db

Cat. No.: B15594869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for representative

bakkenolides, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS),

alongside their biological activities. This document is intended to serve as a comprehensive

resource for researchers engaged in the study and development of these natural compounds.

Introduction to Bakkenolides
Bakkenolides are a class of sesquiterpenoid lactones, primarily isolated from plants of the

genus Petasites. These compounds have garnered significant interest in the scientific

community due to their diverse biological activities, including anti-inflammatory and

neuroprotective effects. The structural elucidation of these molecules relies heavily on modern

spectroscopic techniques, providing the foundation for understanding their structure-activity

relationships.

Spectroscopic Data of Bakkenolide B and
Bakkenolide D
The following tables summarize the characteristic ¹H and ¹³C NMR spectral data for

Bakkenolide B and mass spectrometry data for Bakkenolide D, which are among the well-

studied members of this family.
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NMR Spectroscopic Data
Table 1: ¹H NMR Spectroscopic Data for Bakkenolide B (500 MHz, CDCl₃)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 5.08 d 11.5

2 2.05 m

3 1.55 m

4 1.30 m

5 2.55 m

6α 1.80 m

6β 1.65 m

9 5.95 s

13 1.85 s

14 1.10 d 7.0

15 0.95 s

1' - - -

2' 2.00 s

1'' - - -

2'' 6.05 q 7.0

3'' 1.95 d 7.0

4'' 1.90 s

Table 2: ¹³C NMR Spectroscopic Data for Bakkenolide B (125 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm)

1 75.6

2 28.5

3 30.1

4 36.2

5 45.1

6 26.8

7 41.3

8 175.2

9 125.8

10 145.1

11 49.8

12 170.1

13 20.5

14 15.9

15 18.2

1' 170.5

2' 21.2

1'' 167.5

2'' 128.1

3'' 138.5

4'' 15.8

5'' 20.6
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Mass Spectrometry Data
Table 3: Mass Spectrometry Data for Bakkenolide D

Technique Ionization Mode Observed m/z Interpretation

LC-MS/MS ESI [M+H]⁺
Corresponds to the

protonated molecule

Experimental Protocols
The acquisition of high-quality spectroscopic data is paramount for the accurate structural

characterization of natural products. Below are generalized methodologies for the key

experiments cited.

Isolation and Purification
Bakkenolides are typically extracted from the dried aerial parts or rhizomes of Petasites

species using organic solvents like methanol or ethanol. The crude extract is then subjected to

a series of chromatographic techniques for purification. A common workflow involves:

Solvent Extraction: Maceration of the plant material with an appropriate solvent.

Fractionation: Partitioning of the crude extract between different immiscible solvents (e.g., n-

hexane, ethyl acetate, and water) to separate compounds based on polarity.

Column Chromatography: Separation of the desired fractions on silica gel or Sephadex LH-

20 columns, eluting with a gradient solvent system.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification of the

isolated compounds to achieve high purity.[1]

NMR Spectroscopy
NMR spectra are recorded on high-field spectrometers (e.g., 500 MHz).

Sample Preparation: A few milligrams of the purified bakkenolide are dissolved in a

deuterated solvent (e.g., CDCl₃, Methanol-d₄) in a standard 5 mm NMR tube.
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Data Acquisition: ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) experiments are

performed using standard pulse sequences. Chemical shifts are referenced to the residual

solvent peak.

Mass Spectrometry
Mass spectra are acquired using a mass spectrometer, often coupled with a liquid

chromatography system (LC-MS).

Sample Introduction: The purified compound, dissolved in a suitable solvent, is introduced

into the mass spectrometer via direct infusion or through an LC column.

Ionization: Electrospray ionization (ESI) is a commonly used soft ionization technique that

allows for the detection of the molecular ion.

Analysis: High-resolution mass spectrometry (HRMS) provides accurate mass

measurements, which are crucial for determining the elemental composition of the molecule.

Tandem mass spectrometry (MS/MS) experiments are used to obtain structural information

through fragmentation analysis.[2]

Biological Activity and Signaling Pathways
Certain bakkenolides have been shown to possess significant anti-neuroinflammatory

properties. For instance, Bakkenolide B has been reported to suppress the production of pro-

inflammatory cytokines in microglia.[3] This effect is mediated, at least in part, through the

activation of the AMP-activated protein kinase (AMPK) and nuclear factor erythroid 2-related

factor 2 (Nrf2) signaling pathway.[3]

Bakkenolide B Anti-Neuroinflammatory Signaling
Pathway
The following diagram illustrates the proposed mechanism of action for Bakkenolide B in

mitigating neuroinflammation.
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Caption: Proposed signaling pathway of Bakkenolide B in attenuating neuroinflammation.

Experimental Workflow for Biological Activity Screening
A typical workflow to assess the biological activity of a purified bakkenolide is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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